Cas no 207444-67-5 (Propanedioic acid,1,3-bis(3-carboxypropyl) ester)

• Product Name: Propanedioic acid,1,3-bis(3-carboxypropyl) ester
• CAS No: 207444-67-5
• MF: C₁₁H₁₆O₈
• MW: 276.239944458008
• CID: 241827
• PubChem ID: 40427053
• Update Time: 2025-04-19

Propanedioic acid,1,3-bis(3-carboxypropyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,1,3-bis(3-carboxypropyl) ester
• 4-[3-(3-carboxypropoxy)-3-oxopropanoyl]oxybutanoic acid
• BIS(3-CARBOXYPROPYL) ESTER PROPANEDIOIC ACID
• 4,4'-[(1,3-Dioxopropane-1,3-diyl)bis(oxy)]dibutanoic acid
• LogP
• propanedioic acid, bis(3-carboxypropyl) ester
• di(3-carboxypropyl) malonate
• Bis(3-carboxypropyl)ester propanedioic acid
• 207444-67-5
• DTXSID10654230
• AC-13197
• AKOS015961186

• Inchi： 1S/C11H16O8/c12-8(13)3-1-5-18-10(16)7-11(17)19-6-2-4-9(14)15/h1-7H2,(H,12,13)(H,14,15)
• InChI Key： ISSCARIDNDXFJB-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCCCC(=O)O)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 276.08448
• Monoisotopic Mass: 276.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.2